1-Bromo-3-(2-nitro-6-(trifluoromethoxy)phenyl)propan-2-one

Specification

• Molecular Formula: C10H7BrF3NO4
• Molecular Weight: 342.07 g/mol
• IUPAC Name: 1-bromo-3-[2-nitro-6-(trifluoromethoxy)phenyl]propan-2-one
• Standard InChI: InChI=1S/C10H7BrF3NO4/c11-5-6(16)4-7-8(15(17)18)2-1-3-9(7)19-10(12,13)14/h1-3H,4-5H2
• Standard InChI Key: ARARKADOBCXMCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)OC(F)(F)F)CC(=O)CBr)[N+](=O)[O-]

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a propan-2-one backbone substituted at the 1-position with a bromine atom and at the 3-position with a 2-nitro-6-(trifluoromethoxy)phenyl group. The trifluoromethoxy (-OCF$_3$) and nitro (-NO$_2$) groups on the aromatic ring introduce strong electron-withdrawing effects, influencing the compound’s reactivity and stability. The InChI key (ARARKADOBCXMCT-UHFFFAOYSA-N) uniquely identifies its stereochemical configuration.

Key Physicochemical Parameters

Property	Value
Molecular Formula	$\text{C}_{10}\text{H}_7\text{BrF}_3\text{NO}_4$
Molecular Weight	342.07 g/mol
IUPAC Name	1-bromo-3-[2-nitro-6-(trifluoromethoxy)phenyl]propan-2-one
Canonical SMILES	C1=CC(=C(C(=C1)OC(F)(F)F)CC(=O)CBr)N+[O-]
Solubility (Dichloromethane)	High
Melting Point	Not reported

The trifluoromethoxy group enhances lipophilicity, making the compound soluble in organic solvents like dichloromethane and acetonitrile.

Synthesis and Reaction Optimization

Synthetic Pathways

The synthesis typically involves a two-step process:

• Electrophilic Aromatic Substitution: Nitration and trifluoromethoxy introduction onto the phenyl ring.

• Nucleophilic Substitution: Bromination of the propan-2-one precursor.

Reactions are conducted under reflux conditions (40–80°C) in dichloromethane or acetonitrile, with yields optimized using catalysts such as Lewis acids (e.g., AlCl$_3$).

Photochemical Optimization

Recent advancements in photoredox catalysis, as demonstrated in indole synthesis, suggest potential for improving bromination efficiency. For example, blue LED irradiation (400 nm, 6 W) enhances reaction rates in similar nitroaromatic systems, reducing side-product formation.

Applications in Organic Synthesis

Building Block for Heterocycles

The compound’s bromine and ketone groups enable participation in:

• Friedel-Crafts Alkylation: Constructing polycyclic aromatic hydrocarbons.

• Suzuki-Miyaura Coupling: Introducing aryl groups for drug candidates.

Pharmaceutical Intermediates

Its nitro group facilitates reduction to amines, a critical step in synthesizing bioactive molecules. For instance, analogues with trifluoromethylthio groups exhibit enzyme inhibitory activity, suggesting therapeutic potential for this compound.

Comparative Analysis with Related Compounds

Compound Name	Molecular Formula	Key Differences
1-Bromo-3-(5-nitro-2-(trifluoromethylthio)phenyl)propan-2-one	$\text{C}_{10}\text{H}_7\text{BrF}_3\text{NO}_3\text{S}$	Replaces -OCF$_3$ with -SCF$_3$
1-Bromo-1-(2-nitro-4-(trifluoromethylthio)phenyl)propan-2-one	$\text{C}_{10}\text{H}_7\text{BrF}_3\text{NO}_3\text{S}$	Altered substitution pattern

The trifluoromethoxy group in the target compound confers greater metabolic stability compared to thioether analogues.

Future Research Directions

• Mechanistic Studies: Elucidate reaction pathways using DFT calculations.

• Biological Screening: Evaluate antimicrobial and anticancer activity in vitro.

• Process Optimization: Scale-up synthesis via continuous-flow photochemistry.